Cas no 76458-91-8 (Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo-)

• Product Name: Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo-
• CAS No: 76458-91-8
• MF: C₁₄H₁₀Br₂N₂O
• MW: 382.050001621246
• CID: 561321
• PubChem ID: 12613113
• Update Time: 2025-06-09

Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo-
• 2-Bromo-2-[2-(4-bromophenyl)hydrazono]-1-phenylethanone
• N-(4-bromophenyl)-2-oxo-2-phenylethanehydrazonoyl bromide
• 2-Bromo-2-[2-(4-bromophenyl)hydrazono]-1
• Benzeneethanehydrazonoylbromide,N-(4-bromophenyl)-a-oxo
• C-Phenyl-N'-(4-brom-phenyl)-glyoxylohydrazonoylbromid
• N-(4-bromophenyl)-2-oxidanylidene-2-phenyl-ethanehydrazonoyl bromide
• N'-(4-bromo-phenyl)-2-phenyl-glyoxylohydrazonoyl bromide
• N'-(4-Brom-phenyl)-2-phenyl-glyoxylohydrazonoylbromid
• A838711
• 76458-91-8

• MDL： MFCD09877873
• Inchi： 1S/C14H10Br2N2O/c15-11-6-8-12(9-7-11)17-18-14(16)13(19)10-4-2-1-3-5-10/h1-9,17H/b18-14-
• InChI Key： QWAIDHUVNWGWNK-JXAWBTAJSA-N
• SMILES： BrC1C=CC(=CC=1)N/N=C(/C(C1C=CC=CC=1)=O)\Br

Computed Properties

• Exact Mass: 379.91600
• Monoisotopic Mass: 379.916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 5.8

Experimental Properties

• Density: 1.64
• Boiling Point: 440.8°C at 760 mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.641
• PSA: 41.46000
• LogP: 4.52530